1-(2-fluorophenyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c20-17-9-5-4-8-16(17)14-27(24,25)21-12-19(23)22-10-11-26-18(13-22)15-6-2-1-3-7-15/h1-9,18,21H,10-14H2
• InChI Key: NNJWVUXZQXZSBH-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNS(=O)(=O)CC2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

1-(2-fluorophenyl)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)methanesulfonamide, also known as Compound X, is a novel small molecule that has been studied extensively for its potential applications in scientific research. This compound has shown promising results in various preclinical studies, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

Selective Hydrolysis of Methanesulfonate Esters

Research highlights the pH-dependent hydrolysis of methanesulfonate esters, showcasing the selective removal of potentially genotoxic alkyl esters of methane sulfonic acid in the production of pharmaceuticals. This study provides insight into the selective hydrolysis process, which could be relevant for compounds similar to the chemical , emphasizing its utility in refining synthesis procedures for safety and efficiency (Chan, Cox, & Sinclair, 2008).

Synthesis and Crystal Structure Analysis

The synthesis of fluorinated compounds, like 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, by reacting phenol with hexafluoroacetone, indicates the potential for creating fluoro-containing materials. This suggests the compound's utility in the synthesis of organic fluoro-containing polymers, hinting at its application in materials science for producing substances with unique properties (Li, Shen, & Zhang, 2015).

Structural Studies of Nimesulide Derivatives

A structural study of nimesulide derivatives, which are structurally related to the compound , reveals insights into the effects of substitution on supramolecular assembly. Such studies are crucial for understanding how slight modifications in molecular structure can influence the overall properties of a compound, which is essential for drug design and development (Dey et al., 2015).

Supramolecular Assembly with Diethyltin-based Structures

Research on diethyltin(methoxy)methanesulfonate's reaction with t-butylphosphonic acid showcases the formation of three-dimensional self-assemblies. This highlights the potential application of sulfonate-phosphonate ligands in constructing complex structures, which could have implications for the development of new materials or nanotechnology applications (Shankar et al., 2011).